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Compound of Interest

Compound Name:
4-(Methoxymethyl)-2-methyl-1,3-

thiazole

CAS No.: 478031-96-8

Cat. No.: B2503179

Get Quote

Introduction & Molecule Profile[1][2][3][4]
FEMA 3634 (Sotolon) is a powerful lactone responsible for the characteristic burnt sugar,

maple, and curry aroma found in fenugreek, lovage, and aged sake. It is a high-impact aroma

chemical with an extremely low odor detection threshold (0.02 ppb in water), making it a critical

ingredient in maple, caramel, and savory flavor formulations.
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Property Specification

Chemical Name 4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one

Common Name Sotolon (Sotolone), Caramel Furanone

CAS Number 28664-35-9

FEMA Number 3634

Molecular Formula C₆H₈O₃

Molecular Weight 128.13 g/mol

Appearance
Pale yellow to golden liquid (or solid at low

temp)

Odor Profile Intense caramel, maple, curry, spicy, burnt sugar

Chemical Pathway Analysis
The industrial synthesis of Sotolon generally follows two distinct streams depending on the

required regulatory status ("Natural" vs. "Synthetic"). This guide focuses on the Chemical

Synthesis (Synthetic) route for standard FEMA 3634 production, which offers the highest

scalability and purity.

Retrosynthetic Strategy
The furanone core is constructed via a Claisen condensation followed by an Aldol-type

cyclization.

Precursor Assembly: Formation of a keto-ester backbone (Diethyl oxalylpropionate) from

ethyl propionate and diethyl oxalate.

Ring Closure: Condensation with acetaldehyde to introduce the second methyl group and

close the lactone ring.

Decarboxylation: Acid-catalyzed removal of the ester moiety to yield the final 3-hydroxy-

2(5H)-furanone structure.
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Reaction Scheme Visualization
The following diagram illustrates the chemical transformation pathway.

Figure 1: Industrial Chemical Synthesis Route for Sotolon (FEMA 3634)
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Figure 1: Step-by-step chemical synthesis route from basic esters to Sotolon.

Industrial Manufacturing Protocol
Phase 1: Synthesis of Diethyl Oxalylpropionate
Objective: Create the activated keto-ester backbone.

Reagents:

Ethyl Propionate (CAS 105-37-3): 1.0 eq

Diethyl Oxalate (CAS 95-92-1): 1.0 eq

Sodium Ethoxide (21% in Ethanol): 1.1 eq

Solvent: Anhydrous Ethanol or Diethyl Ether

Quench: Acetic Acid (33% aq)[1]

Protocol:

Inertion: Purge a glass-lined reactor with Nitrogen (N₂) to remove moisture.
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Base Preparation: Charge Sodium Ethoxide solution into the reactor and cool to 0–5°C.

Addition: Pre-mix Ethyl Propionate and Diethyl Oxalate. Add this mixture dropwise to the

reactor over 2–3 hours, maintaining internal temperature <10°C. Expertise Note: Slow

addition prevents runaway exotherms and minimizes polymerization side-products.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12 hours. The

mixture will turn into a viscous yellow suspension (sodium salt of the enolate).

Quench: Cool to 10°C and slowly add dilute Acetic Acid until pH is neutral/slightly acidic (pH

5–6).

Work-up: Extract the organic layer with Diethyl Ether or Toluene. Wash with brine. Dry over

anhydrous Sodium Sulfate (Na₂SO₄).[2][3][4]

Purification: Remove solvent via rotary evaporation. Distill the residue under reduced

pressure (vacuum) to isolate Diethyl Oxalylpropionate (boiling point approx. 114–116°C at 10

mmHg).

Phase 2: Cyclization to Sotolon
Objective: Condensation with acetaldehyde and final decarboxylation.

Reagents:

Diethyl Oxalylpropionate (from Phase 1): 1.0 eq

Acetaldehyde (CAS 75-07-0): 1.2 eq

Hydrochloric Acid (6M): Excess

Protocol:

Condensation: In a reactor equipped with a reflux condenser (cooled to -10°C to retain

acetaldehyde), dissolve Diethyl Oxalylpropionate in a minimal amount of solvent (e.g.,

Dichloromethane or Ethanol).

Addition: Add Acetaldehyde slowly at 0°C.
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Catalysis: Add a catalytic amount of base (e.g., Potassium Carbonate) if using the aldol

route, or proceed directly to acidic conditions if using a one-pot cyclization method. Preferred

Industrial Method: Stir the keto-ester and acetaldehyde at 0–5°C for 4 hours to allow initial

adduct formation.

Acid Hydrolysis & Decarboxylation: Add 6M HCl to the reaction mixture. Heat the mixture to

reflux (approx. 100°C) for 4–6 hours.

Mechanism:[5][6][7][8][9][10] The acid hydrolyzes the ethyl esters to carboxylic acids. The

beta-keto acid moiety at position 4 spontaneously decarboxylates (loses CO₂) under heat,

stabilizing the 3-hydroxy-furanone ring.

Extraction: Cool the mixture to room temperature. Extract with Dichloromethane (DCM) or

Ethyl Acetate (3 x volumes).

Wash: Wash the organic phase with saturated Sodium Bicarbonate (NaHCO₃) to remove

unreacted acids, then with brine.

Concentration: Dry over MgSO₄ and concentrate in vacuo.

Purification & Downstream Processing
Crude Sotolon is a potent material that requires careful purification to remove "off-notes" from

side reactions (e.g., polymerization of acetaldehyde).

Vacuum Distillation Protocol:

Equipment: Short-path distillation unit or wiped-film evaporator.

Conditions: High vacuum (< 0.5 mmHg).

Fractionation:

Foreshots: Discard low boilers (unreacted acetaldehyde, solvent traces).

Main Cut: Collect fractions boiling at 84–86°C @ 0.2 mmHg (approximate, varies by

vacuum depth).
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Residue: Dark brown polymeric residue (discard).

Final Form: The product is often diluted into a carrier (e.g., Propylene Glycol or Triacetin)

immediately after analysis to stabilize it and reduce its overwhelming odor intensity for safe

handling.

Quality Control & Validation
Trustworthiness Check: Every batch must pass the following specifications before release.

Parameter Method Specification

Assay (GC-FID) Internal Std ≥ 97.0%

Refractive Index @ 20°C 1.491 – 1.496

Specific Gravity @ 25°C 1.160 – 1.180

Appearance Visual Pale yellow to amber liquid

Solubility Visual Soluble in water, alcohol, PG

Isotopic Analysis C13/C12 Ratio
Required if claiming "Natural"

origin

Process Flow Diagram:
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Figure 2: Industrial Process Flow for FEMA 3634 Manufacturing
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Figure 2: Workflow from raw materials to final QC.
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Safety & Regulatory
Handling: Sotolon is extremely potent. Double-gloving and working within a fume hood with a

charcoal scrubber is mandatory. Spills can render a facility uninhabitable due to the

persistent curry/maple odor.

Hazards:

Ethyl Propionate/Acetaldehyde: Highly Flammable (Flash point < 23°C). Ground all

equipment.

Sodium Ethoxide:[4] Corrosive, moisture sensitive.

Regulatory:

FEMA: 3634

EU Flavis: 10.030

JECFA: 243

Labeling: "Artificial Flavor" (if chemical route used). For "Natural" labeling, the

biotechnological route (oxidative deamination of 4-hydroxy-isoleucine from Fenugreek)

must be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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